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Compound Name: 5-Iodo-2-methylbenzofuran

Cat. No.: B1609017 Get Quote

An In-Depth Technical Guide to the Synthesis of 5-Iodo-2-methylbenzofuran

Executive Summary
5-Iodo-2-methylbenzofuran is a pivotal heterocyclic building block in medicinal chemistry and

materials science. Its utility stems from the benzofuran core, a privileged scaffold found in

numerous bioactive compounds, and the strategically placed iodine atom at the C5 position,

which serves as a versatile handle for further molecular elaboration through cross-coupling

reactions. This guide, intended for researchers and drug development professionals, provides a

comprehensive overview of robust synthetic strategies for accessing this valuable intermediate.

We will explore two primary, logically distinct approaches: (A) the post-cyclization

functionalization of the pre-formed 2-methylbenzofuran core via regioselective electrophilic

iodination, and (B) the construction of the benzofuran ring from an iodinated phenolic

precursor, ensuring absolute regiochemical control. This document provides detailed

mechanistic insights, step-by-step experimental protocols, and a comparative analysis to guide

the scientist in selecting the optimal route based on available resources and synthetic goals.

Part 1: Introduction and Strategic Importance
The benzofuran moiety is a cornerstone of numerous natural products and pharmaceuticals,

exhibiting a wide spectrum of biological activities.[1] The incorporation of a methyl group at the

C2 position and an iodine atom at the C5 position creates a highly versatile intermediate. The

C-I bond is particularly amenable to forming new carbon-carbon and carbon-heteroatom bonds

via well-established palladium-catalyzed reactions such as Suzuki, Sonogashira, and Heck

couplings, allowing for the rapid diversification of the benzofuran scaffold.[2][3][4] Therefore,
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reliable and scalable access to 5-Iodo-2-methylbenzofuran is of significant interest to the

synthetic chemistry community.

Part 2: Retrosynthetic Analysis
Two logical retrosynthetic disconnections guide the synthesis of the target molecule. These

distinct strategies form the core of our discussion.

Strategy A: Functional Group Interconversion (FGI). This approach involves the late-stage

iodination of a pre-synthesized 2-methylbenzofuran intermediate. The key challenge lies in

controlling the regioselectivity of the electrophilic aromatic substitution.

Strategy B: C-C and C-O Bond Formation. This strategy builds the heterocyclic ring from a

starting material that already contains the requisite iodine atom, such as 4-iodophenol. This

method offers superior regiochemical control, as the position of the iodine is fixed from the

outset.
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Strategy A: Post-Iodination

Strategy B: Pre-Iodination

5-Iodo-2-methylbenzofuran

2-Methylbenzofuran

 C-I Bond Formation
(Electrophilic Substitution)

4-Iodophenol Derivative

 C-O / C-C Bond Formation
(Cyclization)

Iodinating Agent
(e.g., NIS)

C3 Synthon
(e.g., Propargyl halide)

Salicylaldehyde
p-Tosylhydrazone

+ CaC2
CuCl (cat.), tBuOK

DMF, 110 °C
2-Methylbenzofuran
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Strategy B Workflow

4-Iodophenol

2-Bromo-4-iodophenol

1. Ortho-Bromination
(e.g., NBS)

Intermediate Complex

2. Sonogashira Coupling
(Propyne, Pd/Cu cat.)

5-Iodo-2-methylbenzofuran

3. Intramolecular
Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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